2-(4-ethoxyphenyl)-N-(2-(2-oxo-2-(((tetrahydrofuran-2-yl)methyl)amino)ethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide

• IUPAC Name: 2-(4-ethoxyphenyl)-N-[2-[2-oxo-2-(oxolan-2-ylmethylamino)ethyl]-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]acetamide
• InChI: InChI=1S/C22H28N4O4S/c1-2-29-16-7-5-15(6-8-16)10-20(27)24-22-18-13-31-14-19(18)25-26(22)12-21(28)23-11-17-4-3-9-30-17/h5-8,17H,2-4,9-14H2,1H3,(H,23,28)(H,24,27)
• InChI Key: IHHXRZGHOLJPGW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)NC2=C3CSCC3=NN2CC(=O)NCC4CCCO4
• Molecular Formula: C22H28N4O4S
• Molecular Weight: 444.5 g/mol
• CAS No.: 1105206-22-1

Description

2-(4-ethoxyphenyl)-N-(2-(2-oxo-2-(((tetrahydrofuran-2-yl)methyl)amino)ethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide is a useful research compound. Its molecular formula is C22H28N4O4S and its molecular weight is 444.55. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Coordination Complexes

Research on pyrazole-acetamide derivatives has demonstrated their utility in synthesizing coordination complexes with metals such as Co(II) and Cu(II). These complexes exhibit interesting supramolecular architectures and show significant antioxidant activity, suggesting the potential of our compound in creating novel coordination compounds with unique properties and applications in catalysis, molecular recognition, or bioactive materials (K. Chkirate et al., 2019).

Antimicrobial Activities

Compounds with thiazole and pyrazole motifs, similar in structure to the given compound, have been investigated for their antimicrobial activities. These studies reveal that structural modifications in such compounds can lead to significant antimicrobial properties against various bacterial and fungal strains, hinting at the potential for the development of new antimicrobial agents (Wagnat W. Wardkhan et al., 2008).

Antitumor Activities

Further, derivatives of similar structures have been explored for their antitumor activities, showcasing the ability of these compounds to inhibit the proliferation of various cancer cell lines. This indicates that with appropriate structural modifications, compounds like "2-(4-ethoxyphenyl)-N-(2-(2-oxo-2-(((tetrahydrofuran-2-yl)methyl)amino)ethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide" could serve as promising leads in the development of novel anticancer therapies (H. Shams et al., 2010).

Antioxidant Properties

Additionally, studies on substituted aryl meroterpenoids from natural sources demonstrate the potential of structurally related compounds to act as potent antioxidants. This suggests that our compound, with appropriate derivatization, might find applications in pharmaceuticals or as dietary supplements to combat oxidative stress (K. Chakraborty et al., 2016).